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Compound of Interest

Compound Name:

Cat. No.:

Get Quote

7-Bromo-1h-indole-6-carboxamide

B8224124

Introduction & Structural Context

7-Bromo-1H-indole-6-carboxamide (CAS: 1190314-34-9) is a highly functionalized indole
scaffold used primarily as a precursor for CDK7 inhibitors (e.g., SY-5609). Its structural

uniqueness lies in the 7-bromo substitution, which sterically and electronically influences the

adjacent 6-carboxamide group.

This guide provides the specific spectroscopic signatures (MS, NMR, IR) required to validate

the identity and purity of this intermediate during synthesis.

Key Structural Features[1][2][3][4][5][6]
o Core: Indole (1H-indole).[1][2][3]

e Substituents:

o C7-Bromo: Provides a characteristic isotopic pattern in Mass Spectrometry (1:1 ratio of

Br:

Br).
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o C6-Carboxamide: Introduces distinct carbonyl stretching (IR) and exchangeable amide
protons (NMR).

e Role: Immediate precursor to 7-bromo-1H-indole-6-carbonitrile via dehydration.

Synthesis & Isolation Workflow

Understanding the synthesis context is vital for interpreting impurity peaks in spectroscopic
data. The compound is typically synthesized via the Bartoli indole synthesis followed by
amidation.

VinyIMgBr, THF 1. CDI, DMF MsCl, Et3N
-78°C to RT 7-Bromo-1H-indole-6-carboxylic acid 2. NH40H (Amidation 7-Bromo-1H-indole-6-carboxamide Dehydration: 7-Bromo-1H-indole-6-carbonitrile
NS H T D E (Bartoli Synthesis) (Target Intermediate) (Dehydrated Product)

Click to download full resolution via product page

Figure 1: Synthetic pathway for 7-Bromo-1H-indole-6-carboxamide, highlighting its position
as the precursor to the nitrile intermediate.[3]

Mass Spectrometry (MS) Data

Mass spectrometry provides the most definitive confirmation of the halogenation state due to
the bromine isotope signature.

Experimental Parameters

« lonization Mode: Electrospray lonization (ESI), Positive Mode (+).

¢ Solvent: Acetonitrile/Water (0.1% Formic Acid).

Key Diagnostic Signals
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lon Type m/z Value Relative Intensity Assignment
[M+H] 239.0 100% Br Isotope Peak
M+ 241.0 ~98% Br Isotope Peak
[M+Na] 261.0/263.0 Variable Sodium Adduct

Interpretation: The 1:1 doublet at m/z 239 and 241 is the hallmark of a mono-brominated
compound. The mass difference of 2 units confirms the presence of one Bromine atom.
Absence of this pattern (e.g., a single peak at 239) would indicate debromination (impurity).

Nuclear Magnetic Resonance (NMR) Spectroscopy
The

H NMR spectrum in DMSO-

is characterized by the indole NH, the amide NH

protons, and the aromatic coupling pattern of the H4/H5 protons.

H NMR Data (400 MHz, DMSO- )

Note: Chemical shifts are referenced to residual DMSO (2.50 ppm).
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Shift ( Coupling (
Proton Multiplicity Assignment
ppm) Hz)
NH (Indole) 11.5-11.8 brs - Indole N1-H
NH Amide -CONH
7.95 & 7.45 br s (2H) -
(Amide) (Non-equivalent)
Ortho to
H5 7.60-7.70 d 8.4 Carboxamide
(Deshielded)
Meta to
H4 7.50 - 7.60 d 8.4 _
Carboxamide
H2 7.45 t/d 2.8 Indole C2-H
H3 6.55 t/d 2.8 Indole C3-H

Structural Verification Logic
o Amide Protons: Unlike the nitrile product (which lacks these), the carboxamide will show two

broad singlets for the NH

group due to restricted rotation around the C-N bond.

e H4/H5 Coupling: The presence of the 7-bromo substituent leaves only H4 and H5 on the
benzene ring. They appear as an AB system (two doublets) with a large ortho coupling
constant (~8.4 Hz).

o H5 Deshielding: The H5 proton is ortho to the carbonyl group, shifting it downfield relative to
H4.

Comparison: Carboxamide vs. Carbonitrile

The conversion to the nitrile (Step 3) is monitored by the disappearance of the amide protons
and the downfield shift of the indole NH.
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Feature Carboxamide (Precursor)

Carbonitrile (Product)

Amide NH

Present (~7.5, 8.0 ppm)

Absent

Indole NH ~11.6 ppm

13.00 ppm (Highly deshielded)

H5 Signal ~7.65 ppm

8.35 ppm (Deshielded by CN)

Infrared Spectroscopy (IR)

IR is useful for confirming the presence of the primary amide and the absence of the nitrile

(until the next step).
e Amide | (C=0 Stretch): 1650-1690 cm

(Strong).

e Amide Il (N-H Bend): 1590-1620 cm
(Medium).

e N-H Stretch (Amide & Indole): 3150-3450 cm

(Broad, multiple bands).

o C-Br Stretch: 600700 cm

(Fingerprint region).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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